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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for Allyl (3-
methylbutoxy)acetate (CAS No. 67634-00-8). The following sections summarize its

physicochemical properties, toxicological profile, and essential safety protocols, presenting a

comprehensive resource for laboratory and development settings.

Core Safety and Chemical Data
Allyl (3-methylbutoxy)acetate is a colorless liquid with a characteristic strong, fruity odor,

often with a pineapple-like nuance.[1][2] It is primarily used in fragrance compositions for

products such as detergents.[1][2]

Physicochemical Information
The following table outlines the key physical and chemical properties of Allyl (3-
methylbutoxy)acetate.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O₃ [3][4]

Molecular Weight 186.25 g/mol [3][5]

Appearance Colorless liquid [3][6]

Boiling Point 206-226 °C [1][2]

Density 0.937 - 0.94 g/mL at 25 °C [1][3]

Flash Point 94 °C (201.2 °F) [3]

Vapor Pressure 0.037 mmHg at 25 °C [3]

Refractive Index 1.428 - 1.433 at 20 °C [3]

Solubility Insoluble in water [2][7]

Toxicological Data
Allyl (3-methylbutoxy)acetate presents several health hazards, primarily through inhalation

and ingestion. It is classified as harmful if swallowed and fatal if inhaled.[4][8] The substance is

also very toxic to aquatic life with long-lasting effects.[4][8]
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Hazard Endpoint Classification & Value Source(s)

Acute Oral Toxicity

Category 4: Harmful if

swallowed. LD50: 500 mg/kg

bw (rat)

[8][9][10]

Acute Inhalation Toxicity

Category 2: Fatal if inhaled.

LC50: 0.43 mg/L (4-hour

exposure, rat)

[8][10]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation.
[9]

Serious Eye Damage/Irritation
Not classified as an eye

irritant.
[8]

Skin Sensitization
Not classified as a skin

sensitizer.
[8]

Germ Cell Mutagenicity Not classified as mutagenic. [8]

Carcinogenicity Not classified as carcinogenic. [8]

Reproductive Toxicity
Not classified as a

reproductive toxicant.
[8]

Aquatic Toxicity (Acute)
Category 1: Very toxic to

aquatic life.
[8]

Aquatic Toxicity (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.

[8]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the safety data sheets are

not publicly available. The provided data is typically a summary of results from studies

conducted to meet regulatory requirements, such as those for REACH registration.[8] For

detailed methodologies, direct reference to the cited studies, where available, is recommended.

Safety and Handling
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Proper handling and storage of Allyl (3-methylbutoxy)acetate are crucial to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) and Engineering
Controls
A risk-based approach should be taken to determine the necessary personal protective

equipment. The following diagram illustrates the hierarchy of controls, from most to least

effective, for managing exposure to Allyl (3-methylbutoxy)acetate.

Hierarchy of Controls

Elimination

Substitution

Most Effective

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Respirator, Goggles)

Least Effective
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Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

First Aid Procedures
In the event of exposure to Allyl (3-methylbutoxy)acetate, immediate and appropriate first aid

is critical. The following workflow outlines the recommended steps.

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep comfortable for breathing.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

IMMEDIATELY call a POISON CENTER or doctor.

If skin irritation occurs

Click to download full resolution via product page

Caption: First aid workflow for Allyl (3-methylbutoxy)acetate exposure.

Handling and Storage Recommendations:

Ventilation: Use only in well-ventilated areas, employing local and general ventilation.[8]

Hygiene: Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in work

areas.[8][9]
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Storage: Store in a well-ventilated place and keep the container tightly closed.[4][8] Keep

away from food, drink, and animal feedingstuffs.[8]

Incompatible Materials: Avoid contact with strong acids, alkalis, or oxidizing agents.[9] The

substance may react exothermically with strong oxidizing acids and generate heat with

caustic solutions.[1][5] It may also generate flammable hydrogen with alkali metals, hydrides,

and other reducing agents.[1][5]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[4][6] Avoid release to the environment and collect any spillage.[4][8]

Contaminated materials should be disposed of at an approved waste disposal plant.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Allyl (3-methylbutoxy)acetate: A Comprehensive Safety
and Technical Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266693#allyl-3-methylbutoxy-acetate-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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